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Compound of Interest

Compound Name: Dihydropyrocurzerenone

Cat. No.: B192218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dihydropyrocurzerenone, a furanosesquiterpene isolated from the resin of Commiphora

sphaerocarpa, is a natural compound of growing interest for its potential therapeutic

applications. While its precise mechanism of action is still under investigation, preliminary

evidence from related compounds suggests potential anti-inflammatory and anticancer

properties. This guide provides a comparative analysis of the hypothesized mechanism of

Dihydropyrocurzerenone against the well-established actions of dihydropyridine derivatives,

offering a framework for future research and drug development.

Hypothesized Signaling Pathway of
Dihydropyrocurzerenone
Based on the known biological activities of other furanosesquiterpenes isolated from

Commiphora species, Dihydropyrocurzerenone is postulated to exert its effects through the

modulation of key signaling pathways involved in inflammation and apoptosis. A proposed

mechanism involves the inhibition of the NF-κB signaling pathway, a central regulator of

inflammatory responses, and the activation of pro-apoptotic pathways, leading to cancer cell

death.
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Hypothesized Mechanism of Action of Dihydropyrocurzerenone
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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